Cas no 1376362-21-8 (2-[(but-2-yn-1-yl)(prop-2-yn-1-yl)amino]-N-[4-(2,6-dimethylmorpholin-4-yl)phenyl]acetamide)

• Product Name: 2-[(but-2-yn-1-yl)(prop-2-yn-1-yl)amino]-N-[4-(2,6-dimethylmorpholin-4-yl)phenyl]acetamide
• CAS No: 1376362-21-8
• MF: C₂₁H₂₇N₃O₂
• MW: 353.457985162735
• CID: 6387656
• PubChem ID: 72114635
• Update Time: 2025-10-19

2-[(but-2-yn-1-yl)(prop-2-yn-1-yl)amino]-N-[4-(2,6-dimethylmorpholin-4-yl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 1376362-21-8
• EN300-26623545
• Z1299804178
• 2-[(but-2-yn-1-yl)(prop-2-yn-1-yl)amino]-N-[4-(2,6-dimethylmorpholin-4-yl)phenyl]acetamide
• AKOS033240090
• 2-[but-2-ynyl(prop-2-ynyl)amino]-N-[4-(2,6-dimethylmorpholin-4-yl)phenyl]acetamide

• Inchi： 1S/C21H27N3O2/c1-5-7-13-23(12-6-2)16-21(25)22-19-8-10-20(11-9-19)24-14-17(3)26-18(4)15-24/h2,8-11,17-18H,12-16H2,1,3-4H3,(H,22,25)
• InChI Key： KQGYJFBOJOZKJM-UHFFFAOYSA-N
• SMILES： O1C(C)CN(C2C=CC(=CC=2)NC(CN(CC#C)CC#CC)=O)CC1C

Computed Properties

• Exact Mass: 353.21032711g/mol
• Monoisotopic Mass: 353.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 44.8Ų

Additional information on 2-[(but-2-yn-1-yl)(prop-2-yn-1-yl)amino]-N-[4-(2,6-dimethylmorpholin-4-yl)phenyl]acetamide

Research Brief on 2-[(but-2-yn-1-yl)(prop-2-yn-1-yl)amino]-N-[4-(2,6-dimethylmorpholin-4-yl)phenyl]acetamide (CAS: 1376362-21-8)

The compound 2-[(but-2-yn-1-yl)(prop-2-yn-1-yl)amino]-N-[4-(2,6-dimethylmorpholin-4-yl)phenyl]acetamide (CAS: 1376362-21-8) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has garnered significant attention due to its potential applications in targeted therapies and drug development. The presence of both alkyne and morpholine moieties in its structure suggests a versatile reactivity profile, making it a valuable scaffold for further chemical modifications and biological evaluations.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. Preliminary in vitro assays indicate that it exhibits potent inhibitory activity against specific kinase targets, which are often implicated in various cancer pathways. The compound's ability to selectively bind to these kinases while maintaining a favorable toxicity profile highlights its potential as a lead compound for oncology drug development. Furthermore, its pharmacokinetic properties, including solubility and metabolic stability, have been investigated to assess its suitability for further preclinical development.

One of the key findings from recent research is the compound's role in modulating cellular signaling pathways. Experimental data suggest that it can effectively disrupt aberrant signaling cascades in cancer cells, leading to apoptosis and reduced proliferation. These effects have been observed in multiple cancer cell lines, including those resistant to conventional therapies. Additionally, molecular docking studies have provided insights into the binding interactions between the compound and its target proteins, offering a structural basis for its observed bioactivity.

In addition to its anticancer potential, the compound has also been explored for its applications in other therapeutic areas. For instance, its interaction with certain neurotransmitter receptors suggests possible utility in neurological disorders. However, further studies are required to validate these findings and explore the full spectrum of its biological activities. The compound's synthetic accessibility and scalability have also been addressed, with optimized routes reported to facilitate large-scale production for future clinical trials.

Despite these promising results, challenges remain in the development of this compound. Issues such as off-target effects, potential drug-drug interactions, and long-term safety profiles need to be thoroughly investigated. Ongoing research aims to address these concerns through comprehensive in vivo studies and structural optimization. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from bench to bedside.

In conclusion, 2-[(but-2-yn-1-yl)(prop-2-yn-1-yl)amino]-N-[4-(2,6-dimethylmorpholin-4-yl)phenyl]acetamide represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and promising biological activities position it as a potential therapeutic agent for various diseases. Continued investigation into its mechanisms, optimization of its properties, and evaluation in clinical settings will be crucial to realizing its full potential. This research brief underscores the importance of this compound and highlights the need for sustained investment in its development.